Cas no 1556363-75-7 (3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-1-amine)

• Product Name: 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-1-amine
• CAS No: 1556363-75-7
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 5295796
• Update Time: 2026-03-10

3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-propanamine, 2-methyl-
• 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-1-amine

• Inchi： 1S/C10H14N4/c1-8-12-7-10-5-4-9(3-2-6-11)14(10)13-8/h4-5,7H,2-3,6,11H2,1H3
• InChI Key： PKPPYXMDNBVDPT-UHFFFAOYSA-N
• SMILES： N12C(CCCN)=CC=C1C=NC(C)=N2

Additional information on 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-1-amine

3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-1-amine: A Comprehensive Overview

The compound with CAS No. 1556363-75-7, known as 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolo-triazine ring system with an amine group. The pyrrolo[2,1-f][1,2,4]triazine core is a heterocyclic compound that has been extensively studied for its potential applications in drug design and materials science.

Recent studies have highlighted the importance of heterocyclic compounds like 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-1-amine in the development of new therapeutic agents. The pyrrolo-triazine framework is particularly interesting due to its ability to act as a scaffold for various bioactive molecules. Researchers have explored the antimicrobial properties of this compound, revealing its potential as a novel antibiotic candidate in an era where resistance to conventional antibiotics is on the rise.

The synthesis of 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-1-amine involves a multi-step process that typically begins with the preparation of the pyrrolo-triazine ring. This is achieved through a combination of cyclization reactions and subsequent functionalization to introduce the methyl group and the propaneamine side chain. The optimization of these synthetic routes has been a focus of recent research efforts, with chemists aiming to improve yield and reduce reaction times.

In terms of applications, this compound has shown promise in the field of cancer research. Studies have demonstrated that 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-1-amine exhibits selective cytotoxicity against various cancer cell lines. This selectivity is attributed to its ability to target specific signaling pathways that are often dysregulated in malignant cells. Furthermore, preclinical trials have indicated that this compound may possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.

The structural versatility of 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-1-amien has also made it an attractive molecule for materials science applications. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor development. Recent advancements in this area have highlighted its potential as a building block for creating novel materials with tailored electronic properties.

From a mechanistic standpoint, the reactivity of 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yen}propanamien is influenced by the electron-withdrawing effects of the triazine ring and the electron-donating effects of the methyl group. These opposing effects create a dynamic environment within the molecule that can be exploited for various chemical transformations. For instance, researchers have utilized this compound as a catalyst in asymmetric synthesis reactions due to its ability to induce high enantioselectivity.

Looking ahead, the continued exploration of 3-{methylpyrrolo[triadine]}propanamien's properties is expected to yield further insights into its potential applications. Collaborative efforts between chemists and biologists are currently underway to investigate its efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Early results from these studies are promising and suggest that this compound may offer new avenues for addressing these debilitating conditions.

In summary,CAS No. 1556363–75–7 represents a molecule with immense potential across multiple disciplines. Its unique structure and diverse reactivity make it an invaluable tool for researchers in both academia and industry. As our understanding of this compound deepens through ongoing studies,the possibilities for its application continue to expand,paving the way for innovative solutions in medicine,materials science,and beyond.